(4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone

• IUPAC Name: [4-(1,2-dimethylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-(2-phenyltriazol-4-yl)methanone
• InChI: InChI=1S/C19H23N7O3S/c1-15-21-18(14-23(15)2)30(28,29)25-10-6-9-24(11-12-25)19(27)17-13-20-26(22-17)16-7-4-3-5-8-16/h3-5,7-8,13-14H,6,9-12H2,1-2H3
• InChI Key: YHGXXGRKMXOCMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C)S(=O)(=O)N2CCCN(CC2)C(=O)C3=NN(N=C3)C4=CC=CC=C4
• Molecular Formula: C19H23N7O3S
• Molecular Weight: 429.5 g/mol

Description

(4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone is a useful research compound. Its molecular formula is C19H23N7O3S and its molecular weight is 429.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Catalysis

Research on similar compounds involves innovative synthetic routes for heterocyclic compounds, which are crucial in medicinal chemistry and material science. For instance, the copper(I)-catalyzed cascade reactions have been utilized for the synthesis of cyclical α-diazo imidates, leading to the formation of 3-substituted 3,5-dihydroisochromeno[3,4-d][1,2,3]-triazoles under catalyst-free conditions (Ren, Lu, & Wang, 2017). Such methodologies could potentially be applied or adapted for the synthesis of complex compounds like the one , highlighting the importance of catalysis in accessing challenging molecular architectures.

Antimicrobial and Antitumor Agents

Compounds featuring imidazole and triazole rings, similar to the core structures in the queried compound, have been extensively studied for their biological activities. For instance, the synthesis and chemistry of imidazotetrazines demonstrate the potential of such compounds as novel broad-spectrum antitumor agents (Stevens et al., 1984). This suggests that compounds with similar moieties could be investigated for their antitumor properties, providing a basis for the development of new chemotherapeutic agents.

Organic Materials and Polymer Science

The synthesis of novel sulfonated poly(ether ether ketone) with high selectivity for direct methanol fuel cell applications indicates the potential of incorporating sulfonyl and other functional groups into polymers for enhancing their properties (Li et al., 2009). This research avenue could be relevant for the design of new materials based on the structural motifs present in the compound of interest, suggesting its potential application in the development of advanced materials with specific functionalities.

Methodological Advances in Organic Synthesis

The development of efficient, inexpensive, and shelf-stable diazotransfer reagents, such as imidazole-1-sulfonyl azide hydrochloride, underscores the importance of novel reagents in the synthesis of complex organic molecules (Goddard-Borger & Stick, 2007). Such advances could facilitate the synthesis of the queried compound and related structures, highlighting the continual evolution of synthetic methods in organic chemistry.